3-(3-Bromophenyl)-6-[(2-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H13BrN4O2S
• Molecular Weight: 417.3 g/mol
• IUPAC Name: 3-(3-bromophenyl)-6-[(2-methoxyphenoxy)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H13BrN4O2S/c1-23-13-7-2-3-8-14(13)24-10-15-21-22-16(19-20-17(22)25-15)11-5-4-6-12(18)9-11/h2-9H,10H2,1H3
• InChI Key: VJTWELVJXAZRCC-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1OCC2=NN3C(=NN=C3S2)C4=CC(=CC=C4)Br

Description

3-(3-Bromophenyl)-6-[(2-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, commonly known as BPTT, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Scientific Research Applications

BPTT has shown potential applications in various scientific research fields, including medicinal chemistry, biochemistry, and pharmacology. It has been studied for its anti-inflammatory, anti-cancer, and anti-microbial properties. BPTT has also been investigated for its potential use as a diagnostic tool for various diseases.

Mechanism Of Action

The mechanism of action of BPTT is not fully understood, but it is believed to act by inhibiting the activity of specific enzymes and proteins involved in various biological processes. BPTT has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of protein kinase C (PKC), an enzyme involved in cell signaling pathways.
Biochemical and Physiological Effects
BPTT has been shown to have various biochemical and physiological effects, including anti-inflammatory, anti-cancer, and anti-microbial effects. It has been shown to reduce the production of inflammatory mediators, such as prostaglandins and cytokines, in various cell types. BPTT has also been shown to induce apoptosis, or programmed cell death, in cancer cells, and to inhibit the growth of various bacterial and fungal strains.

Advantages And Limitations For Lab Experiments

BPTT has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. However, its high cost and limited availability may limit its use in some experiments. BPTT also has some limitations, including its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for research on BPTT, including the investigation of its potential use in the treatment of various diseases, the development of new synthesis methods to improve its yield and purity, and the exploration of its mechanism of action. Further studies are also needed to determine the safety and efficacy of BPTT in humans and to identify any potential side effects.
In conclusion, BPTT is a chemical compound that has shown significant potential for various scientific research applications. Its synthesis method has been optimized to produce high yields of BPTT with high purity. BPTT has been studied for its anti-inflammatory, anti-cancer, and anti-microbial properties and has potential applications in various fields. However, further studies are needed to determine its safety and efficacy in humans and to identify any potential side effects.

Synthesis Methods

The synthesis of BPTT involves a multistep process that includes the reaction of 3-bromoaniline with 2-methoxyphenylacetic acid, followed by the reaction with thionyl chloride and triazole-1-carboxylic acid hydrazide. The final step involves the reaction with formaldehyde and sodium hydroxide to produce BPTT. The synthesis process has been optimized to produce high yields of BPTT with high purity.